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Compound of Interest

Compound Name: lotrex

Cat. No.: B1264771

Researchers, scientists, and drug development professionals must adhere to stringent safety
protocols when handling lotrex, a solution containing the radionuclide lodine-125 (I-125), to
ensure a safe laboratory environment and minimize exposure to ionizing radiation. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans for the handling of lotrex.

Personal Protective Equipment (PPE)

Consistent and correct use of personal protective equipment is the first line of defense against
contamination and exposure. All personnel handling lotrex must be equipped with the
appropriate PPE.
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Body Part Recommended Protection Specifications
Two pairs of chemotherapy-
Double Chemotherapy-Rated
Hands rated gloves are to be worn at
Gloves .
all times.
A solid-front, back-closure
Body Disposable Gown disposable gown offers
protection against spills.
Eye shields or safety goggles
Eyes Safety Goggles or Face Shield  should be worn to protect
against splashes.[1]
Worn when manipulating the
Feet Shoe Covers lotrex solution to prevent the
spread of contamination.[1]
) ] ) Worn to monitor staff radiation
Dosimetry Film and Ring Badges

exposure levels.[1]

Engineering Controls and Shielding

To further minimize radiation exposure, specific engineering controls and shielding must be

utilized.
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Control Type Equipment Purpose

) Utilized when handling the
o Leaded L-blocks & Syringe ) ] )
Shielding St radioactive solution to reduce
ields
radiation dose.[1]

Transfer of the solution from
the vial to the syringe should

Ventilation Vented Hood be performed under a vented
hood to mitigate exposure from
volatilized 1-125.[1]

Placed on work surfaces and
Containment Absorbent Paper floors to absorb any potential

spills.[1]

Standard Operating Procedure for Handling lotrex

The following protocol outlines the step-by-step procedure for the safe handling of lotrex from

receipt to use.
1. Receiving and Inspection:

e Incoming lotrex shipments must be opened and wipe-tested by the Environmental Health
and Safety (EH&S) department or designated radiation safety personnel.[1]

 Verify the integrity of the packaging and the activity of the source.
2. Preparation and Transfer:

» Prior to handling the active lotrex solution, it is recommended to practice the procedure with

a non-radioactive saline solution.[1]

 All transfers of the lotrex solution must be conducted within a vented hood to prevent

inhalation of any volatilized 1-125.[1]

o Use leaded L-blocks and syringe shields during the transfer process to minimize radiation

exposure.[1]
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o Wear all required PPE, including double gloves, a disposable gown, eye protection, and
shoe covers.[1]

» Place absorbent paper on the work surface to contain any potential spills.[1]
3. Administration (if applicable):

 For clinical applications, such as with the GliaSite® Radiation Therapy System, additional
precautions like placing an absorbent drape over the patient's head are necessary to absorb
any leakage.[1]

4. Post-Handling Decontamination:

 After handling, thoroughly wipe down all work surfaces with an appropriate decontamination
solution.

e Survey the work area and personnel for any radioactive contamination using a suitable
radiation detection instrument.

lotrex Handling and Disposal Workflow
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lotrex Handling and Disposal Workflow

Handling Protocol
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Caption: Workflow for the safe handling and disposal of lotrex.
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Disposal Plan for lotrex Waste

All materials that come into contact with lotrex must be treated as radioactive waste and

disposed of according to institutional and regulatory guidelines.

Step Procedure Key Considerations
All contaminated materials
(e.g., gloves, gowns, Ensure containers are clearly
) absorbent paper, vials, labeled as "Radioactive
1. Collection ) ) ) )
syringes) must be collected in Waste" and specify the isotope
designated radioactive waste (1-125).
containers.
) ) Storage must be for a period of
The collected radioactive )
] at least ten half-lives of I-125
2. Storage waste must be stored in a )
) ) (approximately 600 days) to
shielded and secure location. -
allow for sufficient decay.[1]
After the decay period, the
waste must be surveyed with a  This step is critical to confirm
3. Surveying radiation detection instrument the waste is no longer
to ensure it has reached radioactive.
background levels.
Once confirmed to be at Follow institutional guidelines
) background radiation levels, for the disposal of chemical
4. Disposal

the waste can be disposed of

as non-radioactive waste.[1]

and biological waste, if

applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 1. Radiation safety issues with high activities of liquid 1-125: Techniques and experience -
PMC [pmc.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Essential Safety Protocols for Handling lotrex (lodine-
125)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1264771#personal-protective-equipment-for-
handling-iotrex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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